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Compound of Interest

Compound Name: JS-5

Cat. No.: B1192975

A Note on Nomenclature: The term "J3S-5" did not yield specific results in scientific literature.

This document pertains to Interleukin-5 (IL-5), a well-characterized cytokine, which is likely the
intended subject of the query.

Audience: Researchers, scientists, and drug development professionals.

Introduction: Interleukin-5 (IL-5) is a pleiotropic cytokine, primarily secreted by T helper-2 (Th2)
cells and mast cells. It plays a crucial role in the maturation, differentiation, activation, and
survival of eosinophils. IL-5 is also involved in the growth of B cells and the enhancement of
immunoglobulin secretion. Due to its central role in eosinophil-mediated inflammation, IL-5 is a
key target in the research and development of therapeutics for allergic diseases, asthma, and
other eosinophilic disorders. This document provides detailed protocols for essential in vitro
assays to quantify IL-5 and assess its biological activity.

Data Presentation

Table 1: Quantitative Specifications of Commercial Human IL-5 ELISA Kits
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R&D Systems Cloud-Clone . Leinco
Parameter Elabscience .
(M5000) Corp. Technologies
Solid Phase . ) .
Assay Type ] Sandwich ELISA  Sandwich ELISA  Sandwich ELISA
Sandwich ELISA
Cell Culture Serum, Plasma, Serum, Plasma, Cell Culture
Sample Types Supernates, Tissue Cell Culture Supernates,
Serum Homogenates Supernatant Serum, Plasma
Sensitivity 7 pg/mL < 1.1 pg/mL 9.38 pg/mL Lot-specific
15.6 - 1,000 31.25 - 2000 15.63 - 1000 -
Assay Range Lot-specific
pg/mL pg/mL pg/mL
Assay Length 4.5 hours ~3 hours ~3.5 hours ~5 hours

Signaling Pathway

Interleukin-5 exerts its effects by binding to a specific cell surface receptor, which is a
heterodimer composed of an IL-5 receptor alpha (IL-5Ra) subunit and a common beta (3¢)
subunit. The 3¢ subunit is also shared by the receptors for IL-3 and GM-CSF. The binding of IL-
5 to its receptor triggers a cascade of intracellular signaling events, primarily through the JAK-
STAT and Ras-MAPK pathways, which ultimately regulate gene expression related to cell

survival, proliferation, and differentiation.
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Interleukin-5 (IL-5) Signaling Pathway
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Sandwich ELISA Experimental Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols for Interleukin-5 (IL-5)
In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192975#{s-5-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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